Cas no 5031-83-4 (Benzeneacetaldehyde, a-(2-phenylethylidene)-)

Benzeneacetaldehyde, a-(2-phenylethylidene)- structure
5031-83-4 structure
Product Name:Benzeneacetaldehyde, a-(2-phenylethylidene)-
CAS No:5031-83-4
MF:C16H14O
MW:222.281764507294
CID:375695
PubChem ID:111043
Update Time:2025-04-19

Benzeneacetaldehyde, a-(2-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-(2-phenylethylidene)-
    • (2E)-2,4-Diphenyl-2-butenal
    • 2,4-diphenylcrotonaldehyde
    • (+-)-2,4-Diphenyl-buttersaeure-aethylester
    • 1,3-Diphenyl-buten-(2)-al-(4)
    • 2,4-diphenyl-2-butenal
    • 2,4-diphenylbut-2-enal
    • 2,4-Diphenyl-buttersaeure-aethylester
    • 2,4-diphenyl-butyric acid ethyl ester
    • 2,4-Diphenyl-crotonaldehyd
    • 2,4-diphenyl-crotonaldehyde
    • AC1L5TPU
    • AC1Q63XH
    • AG-J-94910
    • AR-1I8181
    • CTK4J8476
    • NSC82226
    • 5031-83-4
    • Benzeneacetaldehyde, .alpha.-(2-phenylethylidene)-
    • UNII-08E7NBM7TD
    • EINECS 225-723-0
    • 08E7NBM7TD
    • NS00032038
    • Q27236399
    • BENZENEACETALDEHYDE, .ALPHA.-(2-PHENYLETHYLIDENE)-, (E)-
    • Benzeneacetaldehyde, alpha-(2-phenylethylidene)-
    • (E)-2,4-diphenylcrotonaldehyde
    • (E)-2,4-diphenylbut-2-enal
    • SCHEMBL9166134
    • (E)-2,4-Diphenyl-2-butenal
    • Benzeneacetaldehyde, alpha-(2-phenylethylidene)-, (alphaE)-
    • 115872-75-8
    • UNII-EQ7W6S78H1
    • EQ7W6S78H1
    • Benzeneacetaldehyde, alpha-(2-phenylethylidene)-, (E)-
    • BENZENEACETALDEHYDE, .ALPHA.-(2-PHENYLETHYLIDENE)-, (.ALPHA.E)-
    • 2,4-Diphenylcrotonaldehyde, (E)-
    • Inchi: 1S/C16H14O/c17-13-16(15-9-5-2-6-10-15)12-11-14-7-3-1-4-8-14/h1-10,12-13H,11H2
    • InChI Key: AXZDPAXJQHIRTE-UHFFFAOYSA-N
    • SMILES: O=CC(C1C=CC=CC=1)=CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.067g/cm3
  • Boiling Point: 391.8ºC at 760 mmHg
  • Flash Point: 154.8ºC
  • Refractive Index: 1.587
  • PSA: 17.07
  • LogP: 3.51160
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